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Audience: Researchers, scientists, and drug development professionals.

Introduction: Strigolactones (SLs) are a class of carotenoid-derived plant hormones that play

crucial roles in regulating various aspects of plant growth and development, including shoot

branching, root architecture, and leaf senescence.[1] They also act as signaling molecules in

the rhizosphere, mediating interactions with symbiotic arbuscular mycorrhizal fungi and

parasitic weeds.[2] The perception of SLs is primarily mediated by α/β-hydrolase superfamily

proteins, such as DWARF14 (D14) in Arabidopsis and rice.[2][3][4] Understanding the intricate

details of SL receptor-ligand interactions is fundamental for elucidating their signaling

mechanisms and for the rational design of novel agrochemicals to improve crop yield and

resistance.

This document provides detailed application notes and protocols for key methods used to

characterize the binding and interaction between strigolactones and their receptors. The

methodologies covered include biophysical techniques like Isothermal Titration Calorimetry

(ITC) and Surface Plasmon Resonance (SPR), as well as biochemical competition assays.
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The Strigolactone Signaling Pathway
The canonical strigolactone signaling pathway is initiated by the binding of an SL molecule to

the D14 receptor.[2] This binding event, which involves the hydrolysis of the SL molecule,

induces a conformational change in the receptor.[1][2] This altered conformation facilitates the

recruitment of an F-box protein (MAX2 in Arabidopsis or D3 in rice) and a transcriptional

repressor from the SMXL family (e.g., D53 in rice or SMXL6/7/8 in Arabidopsis).[1][5][6] The

formation of this D14-SL-MAX2-SMXL complex leads to the ubiquitination and subsequent

degradation of the SMXL repressor by the 26S proteasome, thereby activating the expression

of downstream target genes.[1][2]
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1. Sample Preparation
- Purified Receptor in Cell

- Ligand in Syringe
- Matched Buffers

2. Titration
- Inject ligand into receptor solution

- Maintain constant temperature

3. Heat Measurement
- Detect heat released/absorbed

- Record as power vs. time

4. Data Analysis
- Integrate peaks to get heat/injection

- Plot against molar ratio

5. Results
- Determine Kd, n, ΔH, ΔS
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1. Immobilization
- Activate sensor chip surface

- Covalently couple receptor protein

2. Association
- Inject ligand at various concentrations

- Monitor binding in real-time

3. Dissociation
- Flow running buffer over the chip

- Monitor ligand dissociation

4. Regeneration
- Inject regeneration solution

- Remove bound ligand from receptor

5. Data Analysis
- Fit sensorgrams to kinetic models

- Determine ka, kd, and Kd

Next Cycle
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1. Reagent Preparation
- Purified Receptor

- YLG Probe
- Test Ligand (serial dilutions)

2. Incubation
- Mix Receptor and Test Ligand

- Allow binding to equilibrate

3. Reaction Start
- Add YLG to the mixture

- Initiate hydrolysis reaction

4. Fluorescence Measurement
- Monitor fluorescence increase over time

(e.g., Ex: 485 nm, Em: 515 nm)

5. Data Analysis
- Calculate initial reaction rates
- Plot % inhibition vs. [Ligand]

- Determine IC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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